Cas no 116056-06-5 (6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride)

• Product Name: 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride
• CAS No: 116056-06-5
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 4574201
• Update Time: 2025-08-04

6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride
• 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole;hydrochloride
• 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride

• Inchi： 1S/C5H7N3.ClH/c1-2-5-7-6-4-8(5)3-1;/h4H,1-3H2;1H
• InChI Key： MBSCINMKMVGDAF-UHFFFAOYSA-N
• SMILES： Cl.N12C=NN=C1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.7
• Topological Polar Surface Area: 30.7

Additional information on 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride

6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride (CAS 116056-06-5): A Comprehensive Overview

6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride (CAS 116056-06-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolotriazole derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various research and development purposes.

The molecular structure of 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride consists of a fused pyrrole and triazole ring system, which is a common scaffold in many bioactive molecules. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery. Its ability to interact with biological targets makes it a valuable candidate for the development of new therapeutic agents. Recent studies have explored its role in modulating enzyme activity and receptor binding, which are critical in the treatment of various diseases.

One of the most searched topics related to 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride is its synthetic pathway. Chemists often look for efficient and scalable methods to produce this compound, as it is not readily available in nature. The synthesis typically involves multi-step reactions, including cyclization and salt formation, to achieve high purity and yield. Advances in green chemistry have also prompted researchers to explore environmentally friendly synthesis routes, reducing the use of hazardous reagents and solvents.

In the pharmaceutical industry, 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride is being investigated for its potential applications in central nervous system (CNS) disorders. Its structural similarity to other CNS-active compounds has led to hypotheses about its efficacy in treating conditions like anxiety and depression. Additionally, its pharmacokinetic properties, such as absorption and metabolism, are under scrutiny to determine its suitability as a drug candidate.

The compound's physical and chemical properties are also a point of interest for researchers. 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride is typically a white to off-white crystalline powder with a defined melting point and solubility profile. These characteristics are crucial for formulation development and ensuring consistent performance in experimental settings. Analytical techniques like HPLC and NMR are commonly used to verify its purity and structural integrity.

Another trending topic is the patent landscape surrounding 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride. Several patents have been filed for its use in various therapeutic areas, reflecting the growing interest in this compound. Companies and academic institutions are actively exploring its potential, leading to a competitive environment for intellectual property. This has also spurred collaborations between researchers to accelerate the development of novel applications.

From a market perspective, the demand for 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride is expected to rise, driven by its versatility in drug discovery and development. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and biotechnology companies. Quality control and regulatory compliance are paramount, ensuring that the compound meets the stringent standards required for research and commercial use.

In summary, 6,7-Dihydro-5h-pyrrolo[2,1-c][1,2,4]triazole hydrochloride (CAS 116056-06-5) is a promising compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structure, coupled with ongoing advancements in synthesis and application, positions it as a valuable tool for scientists and researchers. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of new therapeutic agents and innovative solutions for unmet medical needs.